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Compound of Interest

Compound Name: llorasertib

Cat. No.: B612191

Ensuring the safe and environmentally responsible disposal of investigational compounds like
ilorasertib is a critical component of laboratory safety and regulatory compliance. This guide
provides essential information and step-by-step procedures for researchers, scientists, and
drug development professionals to manage ilorasertib waste effectively. llorasertib is an
inhibitor of Aurora kinases, vascular endothelial growth factor (VEGF), and platelet-derived
growth factor (PDGF) receptors, and has been investigated in the context of hematologic
malignancies.[1][2][3]

Key Safety and Hazard Information

Proper handling and disposal of ilorasertib are dictated by its inherent chemical and
toxicological properties. The following table summarizes the key hazard information derived
from the Safety Data Sheet (SDS).

Hazard Classification GHS Code Precautionary Statement

Acute toxicity, Oral (Category

2) H302 Harmful if swallowed.[4]
Acute aquatic toxicity ) o

H400 Very toxic to aquatic life.[4]
(Category 1)
Chronic aquatic toxicity HA10 Very toxic to aquatic life with
(Category 1) long lasting effects.[4]
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Step-by-Step Disposal Procedures

The primary directive for the disposal of ilorasertib is to prevent its release into the
environment and to ensure it is handled by a licensed waste disposal facility.[4] The following
procedures are based on general guidelines for hazardous pharmaceutical waste and the
specific hazards of ilorasertib.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and
double chemotherapy gloves when handling ilorasertib.[5]

2. Segregation of Waste:

o All materials contaminated with ilorasertib must be segregated from general laboratory
waste.

e This includes, but is not limited to:

[¢]

Unused or expired ilorasertib powder or solutions.

[¢]

Empty vials and containers that held ilorasertib.

o

Contaminated consumables such as pipette tips, tubes, flasks, and absorbent pads.

o

Contaminated PPE (e.g., gloves).
3. Waste Containment:
e Solid Waste:

o Collect all solid waste contaminated with ilorasertib in a designated, leak-proof, and
clearly labeled hazardous waste container.

o The container should be labeled with "Hazardous Waste," "llorasertib Waste," and the
appropriate hazard pictograms (e.g., harmful, environmental hazard).

e Liquid Waste:
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o Collect all liquid waste containing ilorasertib in a designated, sealed, and shatter-resistant
container.

o Do not mix ilorasertib waste with other chemical waste streams unless specifically
instructed to do so by your institution's Environmental Health and Safety (EHS)
department.[5]

e Sharps Waste:

o Syringes that have contained ilorasertib must be disposed of as hazardous chemical
waste in a designated sharps container, often a black "Bulk" waste container for
hazardous pharmaceuticals, not a standard red sharps container.[5]

4. Storage of Waste:

» Store the hazardous waste containers in a designated, secure area away from general
laboratory traffic.

e The storage area should be well-ventilated and have secondary containment to prevent
spills.

5. Final Disposal:

e The disposal of ilorasertib waste must be handled by a licensed hazardous waste disposal
company.

o Contact your institution's EHS department to arrange for the pickup and disposal of the
ilorasertib waste.[6] They will ensure that the waste is transported to an approved waste
disposal plant for incineration or other appropriate treatment.[4][6]

» Never dispose of ilorasertib down the drain or in the regular trash.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of ilorasertib.
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Caption: Workflow for the proper disposal of ilorasertib waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of ilorasertib, minimizing risks to personnel and the environment. Always consult your
institution's specific guidelines and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612191+#ilorasertib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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